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Compound of Interest

Compound Name: Benzofuran-7-carboxylic acid

Cat. No.: B1281939

Essential Safety and Handling Guide for
Benzofuran-7-carboxylic Acid

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals like Benzofuran-7-carboxylic acid is paramount. This guide provides immediate,
essential safety protocols and logistical information to minimize risks and ensure operational
integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

Benzofuran-7-carboxylic acid is classified with the following hazards:
e H315: Causes skin irritation[1]

e H319: Causes serious eye irritation[1]

e H335: May cause respiratory irritation[1]

To mitigate these risks, the following personal protective equipment is mandatory.
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Protection Type

Specific Equipment

Standard/Specification

Eye/Face Protection

Tightly fitting safety goggles
with side-shields

Conforming to EN 166 (EU) or
NIOSH (US)[2]

Skin Protection

Chemical-resistant, impervious
gloves (inspect before use);
Fire/flame resistant and
impervious clothing; Long-

sleeved clothing

EU Directive 89/686/EEC and
the standard EN 374[2]

Respiratory Protection

Full-face respirator if exposure
limits are exceeded or irritation
is experienced. Use type P95
(US) or P1 (EU EN 143) for
nuisance exposures, and
higher-level protection like
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) for higher
concentrations.

NIOSH (US) or CEN (EU)
approved|[3]

Safe Handling and Storage

Proper handling and storage are critical to prevent exposure and maintain chemical integrity.

Handling:

Storage:

Avoid the formation of dust and aerosols.[2]

Avoid contact with skin and eyes.[2]

Use non-sparking tools to prevent ignition.[2]

Wash hands thoroughly after handling.[4]

Work in a well-ventilated area, preferably in a chemical fume hood.[2]
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» Store in a tightly closed container.[4]

o Keep in a dry, cool, and well-ventilated place.[2][4]

o Store away from incompatible materials and foodstuff containers.[2]

Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is crucial.

Exposure Type First Aid Measures
Move the victim to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[2][4]

Eye Contact

Rinse cautiously with water for at least 15
minutes, including under the eyelids. Remove
contact lenses if present and easy to do. Seek

immediate medical attention.[2][5]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.[2]

Spillage and Disposal

Accidental Release Measures:

» Evacuate personnel to a safe area and ensure adequate ventilation.[2]

» Remove all sources of ignition.[2]

o Wear appropriate personal protective equipment.[2]
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o Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.

[2]

o Collect the spilled material using spark-proof tools and place it in a suitable, closed container
for disposal.[2]

Disposal:

o Disposal of Benzofuran-7-carboxylic acid and its containers must be done in accordance
with local, state, and federal regulations.

e The material can be disposed of by a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[2]

Operational Workflow for Handling Benzofuran-7-
carboxylic Acid

The following diagram outlines the standard procedure for safely handling Benzofuran-7-
carboxylic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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